Cas no 107798-98-1 (2-Phenyl(1H-pyrrol-2-yl)methyl-1H-pyrrole)
107798-98-1 structure
Product Name:2-Phenyl(1H-pyrrol-2-yl)methyl-1H-pyrrole
CAS No:107798-98-1
MF:C15H14N2
MW:222.285063266754
MDL:MFCD01815137
CID:890659
PubChem ID:4327513
Update Time:2025-04-19
2-Phenyl(1H-pyrrol-2-yl)methyl-1H-pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 5-Phenyldipyrromethane
- 2-[PHENYL(1H-PYRROL-2-YL)METHYL]-1H-PYRROLE
- 2,2'-(phenylmethylene)bis(1h-pyrrole)
- J-002013
- AKOS025394130
- AKOS005092722
- DB-202724
- 4P-901
- SB63024
- 10.14272/ODOQKWUKLACHRO-UHFFFAOYSA-N.1
- 2,2'-(Phenylmethylene)bispyrrole
- SY045600
- 107798-98-1
- CHEMBL2420138
- DTXSID60401973
- ODOQKWUKLACHRO-UHFFFAOYSA-N
- 2-[phenyl-(1H-pyrrol-2-yl)-methyl]-1H-pyrrole
- doi:10.14272/ODOQKWUKLACHRO-UHFFFAOYSA-N.1
- N10036
- 2,2 inverted exclamation mark -(Phenylmethylene)bispyrrole
- 1H-Pyrrole, 2,2'-(phenylmethylene)bis-
- MFCD01815137
- SCHEMBL270836
- CS-0135977
- 2-Phenyl(1H-pyrrol-2-yl)methyl-1H-pyrrole
-
- MDL: MFCD01815137
- Inchi: 1S/C15H14N2/c1-2-6-12(7-3-1)15(13-8-4-10-16-13)14-9-5-11-17-14/h1-11,15-17H
- InChI Key: ODOQKWUKLACHRO-UHFFFAOYSA-N
- SMILES: N1C=CC=C1C(C1C=CC=CC=1)C1=CC=CN1
Computed Properties
- Exact Mass: 222.11582
- Monoisotopic Mass: 222.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 31.6Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 414.9±35.0 °C at 760 mmHg
- Flash Point: 183.9±17.2 °C
- PSA: 31.58
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2-Phenyl(1H-pyrrol-2-yl)methyl-1H-pyrrole Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Phenyl(1H-pyrrol-2-yl)methyl-1H-pyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | PB1979-5g |
5-Phenyldipyrromethane |
107798-98-1 | 5g |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | PB1979-500mg |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | PB1979-1g |
5-Phenyldipyrromethane |
107798-98-1 | 1g |
1884CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | PB1979-5g |
5-Phenyldipyrromethane |
107798-98-1 | 5g |
7331.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | PB1979-500mg |
5-Phenyldipyrromethane |
107798-98-1 | 500mg |
1260.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | PB1979-1g |
5-Phenyldipyrromethane |
107798-98-1 | 1g |
1884.0CNY | 2021-07-13 | ||
| TRC | P321018-50mg |
2-[Phenyl(1H-pyrrol-2-yl)methyl]-1H-pyrrole |
107798-98-1 | 50mg |
$64.00 | 2023-05-17 | ||
| TRC | P321018-100mg |
2-[Phenyl(1H-pyrrol-2-yl)methyl]-1H-pyrrole |
107798-98-1 | 100mg |
$81.00 | 2023-05-17 | ||
| TRC | P321018-500mg |
2-[Phenyl(1H-pyrrol-2-yl)methyl]-1H-pyrrole |
107798-98-1 | 500mg |
$259.00 | 2023-05-17 | ||
| Chemenu | CM121312-5g |
2,2'-(Phenylmethylene)bispyrrole |
107798-98-1 | 95%+ | 5g |
$462 | 2023-03-07 |
2-Phenyl(1H-pyrrol-2-yl)methyl-1H-pyrrole Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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